Cas no 2229117-10-4 (4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229117-10-4
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 6047015
• PubChem ID: 165708398
• Update Time: 2025-05-19

4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid
• EN300-2005835
• 2229117-10-4

• Inchi： 1S/C16H23NO2/c1-15(2,12-6-4-3-5-7-12)16(14(18)19)10-8-13(17)9-11-16/h3-7,13H,8-11,17H2,1-2H3,(H,18,19)
• InChI Key： RRPIUSKJOQMMNI-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)N)C(C1C=CC=CC=1)(C)C)=O

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229117-10-4)

4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229117-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclohexane backbone and phenylpropan-2-yl substituent, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and binding affinity with various biological targets.

The growing interest in 4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid aligns with current trends in small molecule drug discovery and precision medicine. As the pharmaceutical industry shifts toward personalized therapies, compounds like this are being scrutinized for their potential to modulate specific pathways or receptors. Its carboxylic acid and amino functional groups make it a versatile intermediate for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid?" While definitive clinical applications are still under investigation, preliminary studies suggest its relevance in neurological disorders and inflammatory conditions. The compound's ability to interact with central nervous system (CNS) targets has sparked interest in its potential as a lead molecule for neurodegenerative disease research.

Another hot topic in the scientific community is the synthetic accessibility of CAS No. 2229117-10-4. Researchers are optimizing synthetic routes to improve yield and purity, which is critical for scaling up production. The compound's stereochemistry and conformational flexibility also pose interesting challenges for synthetic chemists, making it a subject of ongoing methodological advancements.

From an SEO perspective, keywords such as "4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid synthesis", "CAS 2229117-10-4 suppliers", and "pharmacological properties of phenylpropan-2-yl derivatives" are highly relevant. These terms reflect the diverse interests of researchers, suppliers, and industry professionals seeking information about this compound.

In summary, 4-amino-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229117-10-4) represents a promising area of research at the intersection of medicinal chemistry and drug development. Its structural features and potential bioactivity make it a compound worth watching as scientific understanding evolves. Future studies will likely focus on its mechanism of action, derivative synthesis, and therapeutic potential, ensuring its continued relevance in the life sciences.